Cas no 2223011-20-7 (4-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester)

• Product Name: 4-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester
• CAS No: 2223011-20-7
• MF: C₁₇H₁₈BF₃O₂S
• MW: 354.19
• CID: 5143378
• Update Time: 2025-06-12

4-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester

• Inchi： 1S/C17H18BF3O2S/c1-15(2)16(3,4)23-18(22-15)14-9-12(10-24-14)11-6-5-7-13(8-11)17(19,20)21/h5-10H,1-4H3
• InChI Key： FSUAMEHFQKKHRU-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1SC=C(C2=CC=CC(C(F)(F)F)=C2)C=1

Additional information on 4-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester

Introduction to 4-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester (CAS No. 2223011-20-7)

4-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester, identified by the CAS number 2223011-20-7, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This boronic acid derivative features a thiophene core substituted with a 3-trifluoromethylphenyl group, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The pinacol ester functionality enhances its stability and solubility, facilitating its application in various synthetic protocols.

The compound's unique structural attributes make it particularly useful in the development of novel therapeutic agents. The presence of the trifluoromethyl group introduces electron-withdrawing properties, which can influence the electronic and steric characteristics of the molecule. This modification is often employed to improve metabolic stability, binding affinity, and overall pharmacological activity in drug candidates. Boronic acids, on the other hand, are well-known for their role in Suzuki coupling reactions, a cornerstone of modern drug discovery and material science.

In recent years, there has been a surge in research focused on thiophene derivatives due to their diverse biological activities and potential applications in medicinal chemistry. Studies have demonstrated that thiophene-based compounds exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a 3-trifluoromethylphenyl moiety into the thiophene scaffold can further modulate these properties, making it an attractive scaffold for designing next-generation pharmaceuticals.

The pinacol ester form of this compound is particularly advantageous in synthetic chemistry because it provides a protected boronic acid group that can be selectively deprotected under mild conditions when required. This feature allows chemists to introduce boronic acid functionality at a later stage of synthesis without interfering with other sensitive functional groups. Such flexibility is crucial in multi-step synthetic routes where regioselectivity and functional group tolerance are paramount.

Recent advancements in catalytic systems have further expanded the utility of 4-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester. Transition-metal-catalyzed cross-coupling reactions have become indispensable tools in constructing complex molecular architectures, and boronic acids are among the most versatile substrates for these transformations. The trifluoromethyl group's influence on electronic distribution can also enhance the efficiency of these reactions by modulating the reactivity of the boronic acid moiety.

One notable application of this compound is in the synthesis of conjugated polymers for organic electronics. Thiophene-based polymers are widely used in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs) due to their excellent charge transport properties. The introduction of a 3-trifluoromethylphenyl group can improve thermal stability and prevent degradation under ambient conditions, making these polymers more suitable for practical applications.

From a medicinal chemistry perspective, the structural motif of 4-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester has been explored in several drug discovery programs. Researchers have leveraged its ability to participate in cross-coupling reactions to construct heterocyclic scaffolds that mimic natural products with known bioactivity. The trifluoromethyl group's presence often enhances binding interactions with biological targets, leading to increased potency and selectivity.

The synthesis of this compound typically involves multi-step procedures starting from commercially available precursors. Key steps include bromination of a thiophene derivative followed by Suzuki coupling with a 3-trifluoromethylphenylboronic acid equivalent. The final protection as a pinacol ester is achieved through reaction with diisopropylethyl borate (DIPEB). This synthetic route highlights the compound's accessibility while showcasing modern synthetic methodologies employed in industrial and academic settings.

In conclusion, 4-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester (CAS No. 2223011-20-7) represents a fascinating example of how structural modifications can enhance molecular properties for applications across pharmaceuticals and materials science. Its role as a key intermediate in cross-coupling reactions, coupled with its potential to yield bioactive molecules and advanced materials, underscores its importance in contemporary chemical research.